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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405 Get Quote

These application notes provide a comprehensive guide for the detection and quantification of

N1-Methoxymethyl picrinine, an indole alkaloid isolated from the leaves of Alstonia scholaris.

[1][2] The protocols are intended for researchers, scientists, and professionals in drug

development and natural product analysis.

Introduction
N1-Methoxymethyl picrinine (CAS No. 1158845-78-3) is a complex, cage-like indole alkaloid

with the molecular formula C22H26N2O4 and a molecular weight of 382.45.[3][4] It is a

derivative of picrinine, another akuammiline alkaloid.[2] Given its classification as an indole

alkaloid, analytical methods commonly employed for this class of compounds, such as High-

Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), are applicable for

its detection and quantification. These methods are crucial for quality control, pharmacokinetic

studies, and pharmacological research.
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Property Value Reference

CAS Number 1158845-78-3 [3][4]

Molecular Formula C22H26N2O4 [3][4]

Molecular Weight 382.45 g/mol [3]

Physical Form Powder [3][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Experimental Protocols
The following protocols describe the analytical procedures for the qualitative and quantitative

analysis of N1-Methoxymethyl picrinine in various matrices.

High-Performance Liquid Chromatography with Diode-
Array Detection (HPLC-DAD)
This method is suitable for the quantification of N1-Methoxymethyl picrinine in purified

samples or plant extracts. The protocol is adapted from established methods for other

alkaloids.[5][6]

Protocol:

Standard Preparation:

Prepare a stock solution of N1-Methoxymethyl picrinine standard (e.g., 1 mg/mL) in

methanol.

Prepare a series of calibration standards by diluting the stock solution with the mobile

phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (from Alstonia scholaris leaves):

Dry the plant material at 40°C and grind it into a fine powder.
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Extract a known amount of the powdered material (e.g., 1 g) with methanol (e.g., 20 mL)

using sonication for 30 minutes.

Centrifuge the extract and filter the supernatant through a 0.45 µm syringe filter prior to

HPLC analysis.

HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient elution of acetonitrile and water (with 0.1% formic acid) is

recommended. A starting gradient could be 20% acetonitrile, increasing to 80% over 30

minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 25°C.

Injection Volume: 20 µL.

Detection: Diode-Array Detector (DAD) scanning from 200-400 nm. The optimal

wavelength for quantification should be determined from the UV spectrum of N1-
Methoxymethyl picrinine. Based on the indole alkaloid structure, key wavelengths to

monitor would be around 220 nm and 280 nm.

Quantification:

Construct a calibration curve by plotting the peak area of the standard against its

concentration.

Determine the concentration of N1-Methoxymethyl picrinine in the sample by

interpolating its peak area on the calibration curve.

Illustrative HPLC Method Performance (based on similar alkaloid analysis):
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Parameter Typical Value

Linearity (R²) > 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL

Accuracy (Recovery) 95 - 105%

Precision (RSD) < 2%

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers higher sensitivity and selectivity, making it ideal for detecting trace amounts

of N1-Methoxymethyl picrinine in complex biological matrices. This technique is a powerful

tool for the characterization of specific compounds in complex mixtures.[7]

Protocol:

Sample Preparation:

Follow the same procedure as for HPLC-DAD. For biological fluids (e.g., plasma), a

protein precipitation step (e.g., with acetonitrile) or solid-phase extraction (SPE) may be

necessary.

LC-MS/MS Conditions:

LC System: Utilize a UHPLC system for better resolution and faster analysis times.

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer equipped with an

electrospray ionization (ESI) source.
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Ionization Mode: Positive ion mode is typically suitable for alkaloids.

MS Parameters:

The protonated molecule [M+H]⁺ for N1-Methoxymethyl picrinine would be at m/z

383.19.

Optimize cone voltage and collision energy to identify characteristic product ions for

Multiple Reaction Monitoring (MRM) transitions. This allows for highly selective

quantification. Indole alkaloids often show characteristic losses, such as the isopentene

group or substituents on the nitrogen atom.[7]

Illustrative LC-MS/MS Method Performance:

Parameter Typical Value

Linearity (R²) > 0.995

Limit of Detection (LOD) < 1 ng/mL

Limit of Quantification (LOQ) 1-5 ng/mL

Accuracy (Recovery) 90 - 110%

Precision (RSD) < 5%

Visualizations
Experimental Workflow for N1-Methoxymethyl Picrinine
Analysis
The following diagram illustrates the general workflow for the analysis of N1-Methoxymethyl
picrinine from sample collection to data interpretation.
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Caption: General workflow for the analysis of N1-Methoxymethyl picrinine.
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Logical Relationship of Analytical Techniques
This diagram shows the relationship between the different analytical techniques and their

primary applications in the analysis of N1-Methoxymethyl picrinine.

Analytical Techniques Primary Application

N1-Methoxymethyl
Picrinine

HPLC-DAD

LC-MS/MS

NMR Spectroscopy
(for structural elucidation)

Quantitative Analysis

Qualitative & Quantitative
Analysis (High Sensitivity)

Structural Confirmation

Click to download full resolution via product page

Caption: Relationship between analytical techniques and their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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